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Compound of Interest

Compound Name: 1-Methylpyrrole

Cat. No.: B046729

This guide provides critical safety and logistical information for the handling and disposal of 1-
Methylpyrrole, tailored for researchers, scientists, and drug development professionals.
Adherence to these procedures is essential for ensuring personal safety and regulatory
compliance in the laboratory.

Hazard Identification and Classification

1-Methylpyrrole is classified as a hazardous chemical. It is a highly flammable liquid and
vapor, harmful if swallowed, and causes skin and eye irritation.[1][2][3] It may also cause
respiratory irritation.[1][3]
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Property Value

CAS Number 96-54-8[1]

Molecular Formula C5H7NI[2][3]

Molecular Weight 81.12 g/mol [3]

Appearance Colorless to light yellow liquid[2][3][4]
Boiling Point 112-113 °CJ[3]

Melting Point -57 °C[3]

Flash Point 16 °C (60.8 °F) - closed cup][3]
Density 0.914 g/mL at 25 °C

Vapor Pressure 15 mmHg at 20.2 °C

Personal Protective Equipment (PPE)

A thorough defense against chemical exposure starts with the correct Personal Protective
Equipment (PPE). The following PPE is mandatory when handling 1-Methylpyrrole:[5]
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PPE Category Specification

Wear appropriate protective eyeglasses or
chemical safety goggles as described by
OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard

EN166.[1] A face shield may also be necessary.

[5]

Eye and Face Protection

Wear chemical-resistant gloves, such as nitrile
) or neoprene.[2][5] Gloves must be inspected for
Hand Protection ) )
integrity before use.[5][6] Wash and dry hands

after handling.[6]

Alab coat or chemical-resistant apron is
Body Protection required.[5] For more extensive handling, wear

fire/flame resistant and impervious clothing.[6]

Work in a well-ventilated area or under a
chemical fume hood.[5] If exposure limits are
) ) exceeded or irritation is experienced, a full-face
Respiratory Protection ) ]
respirator may be necessary.[6] For spills or
when aerosols may be generated, a properly

fitted N95 respirator or higher is required.[7]

Operational and Disposal Plans
Safe Handling Protocol

o Engineering Controls: Always handle 1-Methylpyrrole in a well-ventilated area, preferably
within a certified chemical fume hood.[2][5] Use explosion-proof electrical, ventilating, and
lighting equipment.[1][8] An emergency shower and eyewash station should be readily
accessible.[2]

o Precautionary Measures: Keep the chemical away from heat, sparks, open flames, and other
ignition sources.[1][8][9] No smoking.[8] To prevent ignition from static electricity, all metal
parts of the equipment must be grounded.[1] Use only non-sparking tools.[1][6][8]
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» Personal Hygiene: Wash hands and any exposed skin thoroughly after handling.[1] Do not
eat, drink, or smoke in the work area.[1][8]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][6]
Protect from light and air exposure.[1] The storage area should be designated for flammable
liquids.[1] Incompatible materials include acids, strong oxidizing agents, acid anhydrides,
acid chlorides, and carbon dioxide.[1][10]

Accidental Release Measures

o Immediate Actions: In case of a spill, evacuate the area and remove all sources of ignition.[6]
Ensure adequate ventilation.[6]

o Containment: Prevent further leakage if it is safe to do so.[6] Use sand or another inert
absorbent material to contain the spill.[2]

e Clean-Up: Scoop up the absorbed material using non-sparking tools and place it into a
suitable, labeled, and closed container for disposal.[2][6]

« Decontamination: Wash the spill area and contaminated surfaces with soap and water.[2]

Disposal Plan

All waste containing 1-Methylpyrrole must be treated as hazardous waste.

Waste Collection: Collect waste in a clearly labeled, sealed, and compatible waste container.
[5] Do not mix with other chemical waste streams unless compatibility is confirmed.[5]

o Labeling: The container must be clearly labeled with the full chemical name, "Hazardous
Waste," and the date of accumulation.[5]

o Storage of Waste: Store the sealed waste container in a designated, well-ventilated, and
secondary containment area away from incompatible materials.[5]

» Final Disposal: Dispose of the contents and container to an approved waste disposal plant in
accordance with local, state, and federal regulations.[1][8] This may involve removal to a
licensed chemical destruction plant or controlled incineration with flue gas scrubbing.[6]
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Workflow for Handling 1-Methylpyrrole
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Caption: Workflow for the safe handling and disposal of 1-Methylpyrrole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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